Cas no 1305397-17-4 (2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• CAS No: 1305397-17-4
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 5957682
• PubChem ID: 61083214
• Update Time: 2025-10-30

2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranmethanol, 2,3-dihydro-2-methyl-α-(trifluoromethyl)-
• 2,2,2-Trifluoro-1-(2-methyl-2,3-dihydrobenzofuran-5-yl)ethan-1-ol
• 2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• EN300-1937937
• 1305397-17-4
• CS-0352571

• Inchi： 1S/C11H11F3O2/c1-6-4-8-5-7(2-3-9(8)16-6)10(15)11(12,13)14/h2-3,5-6,10,15H,4H2,1H3
• InChI Key： XNAMVSGHQOYNEJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OC(C)CC2=C1)(O)C(F)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 300.6±42.0 °C(Predicted)
• pka: 11.72±0.20(Predicted)

Additional information on 2,2,2-trifluoro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

Introduction to 2,2,2-Trifluoro-1-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Ethan-1-Ol (CAS No. 1305397-17-4)

The compound 2,2,2-Trifluoro-1-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Ethan-1-Ol, identified by the CAS number 1305397-17, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of trifluoroethanols and incorporates a benzofuran moiety, making it a valuable constituent in various chemical and pharmaceutical applications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalysts and reaction conditions to enhance yield and purity.

The structure of this compound is characterized by a trifluoromethyl group attached to an ethanolic framework, which is further connected to a 2-methylbenzofuran ring system. The benzofuran moiety contributes to the molecule's aromaticity and potential for bioactivity. This unique combination of functional groups makes it an attractive candidate for use in drug discovery programs targeting specific biological pathways. For instance, studies have shown that similar compounds exhibit modulatory effects on G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for cardiovascular diseases and neurodegenerative disorders.

Recent research has also explored the use of Trifluoroethanol derivatives in the synthesis of advanced materials. The trifluoromethyl group imparts hydrophobicity and thermal stability to the molecule, making it suitable for applications in polymer chemistry and as additives in high-performance lubricants. Additionally, the benzofuran component has been shown to exhibit antioxidant properties, which could be exploited in the formulation of cosmetic products or food preservatives.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields. Such methodologies align with the growing trend toward sustainable and energy-efficient chemical manufacturing practices.

The pharmacokinetic profile of this compound has been studied in preclinical models, revealing favorable absorption and distribution characteristics. Its metabolic stability has also been evaluated using liver microsomes from various species, providing insights into its potential toxicity and bioavailability in humans. These studies are essential for determining its suitability as a lead compound in drug development programs.

From an environmental standpoint, the degradation pathways of this compound have been investigated under simulated environmental conditions. Results indicate that it undergoes rapid biodegradation under aerobic conditions, suggesting minimal ecological impact when properly managed. This information is crucial for regulatory compliance and risk assessment purposes.

In conclusion, Trifluoroethanol derivatives like 2,2,2-Trifluoro... are at the forefront of modern chemical innovation due to their versatile properties and wide-ranging applications. Continued research into their synthesis methods and biological activities will undoubtedly unlock new opportunities across diverse industries.